Methyl hexacosanoate-d4

• Molecular Formula: C27H54O2
• Molecular Weight: 414.7 g/mol
• InChI: InChI=1S/C27H54O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27(28)29-2/h3-26H2,1-2H3/i23D2,25D2
• InChIKey: VHUJBYYFFWDLNM-RTRZKORWSA-N

Methyl Hexacosanoate-d4: Deuterated C26:0 Methyl Ester Internal Standard

Methyl hexacosanoate-d4 (CAS 2692624-18-1; synonym: hexacosanoic-3,3,5,5-d4 acid methyl ester; C26:0 methyl ester-d4) is a stable isotope-labeled analog of methyl hexacosanoate, a C26:0 very-long-chain saturated fatty acid methyl ester (VLCFA-ME). It incorporates four deuterium atoms at the α- and β-positions (carbons 3,3,5,5) of the hexacosanoic acid backbone . With a molecular formula of C27H50D4O2 and a molecular weight of 414.74 Da, it provides a +4 Da mass shift relative to the unlabeled analyte (C27H54O2, MW 410.72) . The compound is supplied as a crystalline solid with a purity specification of ≥98% . Its primary intended use is as an internal standard for the accurate quantification of methyl hexacosanoate and hexacosanoic acid (C26:0) by gas chromatography–mass spectrometry (GC-MS) or liquid chromatography–mass spectrometry (LC-MS), particularly in clinical diagnostics for peroxisomal disorders such as X-linked adrenoleukodystrophy (X-ALD) [1][2].

▸ Stable isotope-labeled internal standard (deuterated C26:0 methyl ester)

▸ +4 Da mass shift via 4 deuterium at α,β-positions (3,3,5,5) of hexacosanoic acid chain

▸ Intended for accurate quantification of methyl hexacosanoate by GC-MS or LC-MS/MS

▸ Supports VLCFA profiling in peroxisomal disorder research and lipidomics method development

• [1] Bertin Bioreagent / Cayman Chemical. Hexacosanoic acid methyl ester-d3 (CAT N°: 28085). Intended for use as an internal standard for quantification of hexacosanoic acid methyl ester by GC- or LC-MS. View Source
• [2] Valianpour F, Selhorst JJM, van Lint LEM, et al. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry. Molecular Genetics and Metabolism. 2003;79(3):189-196. C26:0 concentrations determined with ESI-MS using deuterated internal standards. View Source

Methyl Hexacosanoate-d4 vs. -d3 and Non-Deuterated VLCFA Standards

Deuterated very-long-chain fatty acid methyl esters are not interchangeable internal standards. The non-deuterated methyl hexacosanoate (CAS 5802-82-4) is the analytical target itself and therefore useless as an internal standard—it cannot be mass-resolved from the endogenous analyte . While the -d3 variant (hexacosanoic acid methyl ester-d3, CAS 2743078-84-2) provides a +3 Da mass shift via deuteration at the terminal methyl group (C-26 position), the -d4 variant produces a +4 Da shift via deuteration at α- and β-positions (3,3,5,5) . This positional difference has quantifiable consequences: the magnitude and direction of the chromatographic H/D isotope effect (hdIEC) depend on the location of deuterium substitution, with different retention-time shifts observed for chain-labeled vs. terminal-methyl-labeled FAMEs [1]. Moreover, the +4 Da shift of the -d4 form places the internal standard signal further from the natural-abundance 13C isotopic envelope of the C27 analyte, reducing the risk of isotopic cross-talk that can compromise calibration linearity in the low-concentration regime (<1 µmol/L) required for clinical C26:0 quantification [2]. These structural distinctions translate into measurable differences in chromatographic co-elution fidelity and mass spectrometric interference profiles.

Target

Methyl hexacosanoate-d4 (+4 Da, internal chain deuteration at α,β)

Substitute 1 Methyl hexacosanoate-d3

Terminal methyl deuteration (+3 Da) exhibits different chromatographic isotope effect and may leave higher isotopic cross-talk from analyte's natural 13C envelope at low concentrations. Retention time shift and interference profile may not transfer directly.

Substitute 2 Non-deuterated methyl hexacosanoate

Lacks mass shift; indistinguishable from endogenous analyte and cannot serve as an internal standard in stable isotope dilution workflows. Not interchangeable.

• [1] Aslani S, et al. Effect of position of deuterium atoms on gas chromatographic isotope effects. Talanta. 2023 Dec 1;265:124857. doi: 10.1016/j.talanta.2023.124857. PMID: 37442006. View Source
• [2] Tsikas D. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Metabolites. 2025;15(1):43. hdIEC values range 1.0009–1.0400. Deuterated isotopologs elute earlier than protiated analogs. View Source

Methyl Hexacosanoate-d4: Quantitative Evidence vs. -d3 and Analogs

Deuterium Label Position: Chain-Internal vs. Terminal Methyl

Methyl hexacosanoate-d4 incorporates four deuterium atoms at the α- and β-positions of the fatty acid chain (carbons 3,3 and 5,5 relative to the ester carbonyl), whereas the commercially prevalent -d3 isotopologue (hexacosanoic acid methyl ester-d3) carries three deuterium atoms exclusively on the terminal methyl group at position C-26 . The 3,3,5,5-d4 architecture is produced via a controlled α,β-tetradeuteration protocol that exploits the acidity of α-protons adjacent to the carboxyl group, yielding a positional labeling pattern distinct from the methyl-ester deuteration route used for the -d3 form [1]. The InChI key for the -d4 compound (VHUJBYYFFWDLNM-RTRZKORWSA-N) confirms deuteration at positions 23 and 25 of the canonical numbering (corresponding to 3 and 5 of the acid chain) . This positional architecture is significant because deuterium atoms at sp3-hybridized carbons adjacent to the ester carbonyl exhibit measurably different chromatographic isotope effects compared to terminal-methyl deuterium, as demonstrated across 23 deuterated isotopologues by Aslani et al. (2023) [2].

Label Position

Method context

4D at α/β carbons (3,3,5,5) vs. 3D at terminal methyl (C-26)

Positional deuteration influences chromatographic retention and co-elution fidelity with target analyte.

hdIEC magnitude depends on deuterium position; cf. Aslani et al. 2023.

Evidence Dimension	Deuterium labeling position and count
Target Compound Data	4 deuterium atoms at positions 3,3,5,5 (α- and β-carbons of hexacosanoic acid chain); MW 414.74 Da; formula C27H50D4O2
Comparator Or Baseline	Methyl hexacosanoate-d3: 3 deuterium atoms at terminal methyl (C-26,26,26); MW 413.73 Da; formula C27H51D3O2
Quantified Difference	Δ1 deuterium atom; +1.01 Da additional mass shift; labeling at internal chain positions (sp3 C-3/C-5) vs. terminal methyl (sp3 C-26)
Conditions	Structural assignment confirmed by InChI key, SMILES notation, and vendor Certificate of Analysis documentation

Why This Matters

The positional difference between chain-internal (α,β) and terminal-methyl deuteration affects chromatographic retention time shift magnitude, which directly impacts co-elution fidelity with the target analyte and thus the accuracy of matrix-effect correction in stable isotope dilution assays.

• [1] Takita R, Hama K, et al. Controlled Tetradeuteration of Straight-Chain Fatty Acids: Synthesis, Application, and Insight into the Metabolism of Oxidized Linoleic Acid. Angewandte Chemie International Edition. 2022. Protocol for precisely controlled tetradeuteration at α- and β-positions of straight-chain fatty acids. View Source
• [2] Aslani S, et al. Effect of position of deuterium atoms on gas chromatographic isotope effects. Talanta. 2023 Dec 1;265:124857. PMID: 37442006. A compound with a deuterium atom connected to an sp2 hybridized carbon always had greater retention than the analogous compound where deuterium was connected to an sp3 hybridized carbon. View Source

Enhanced Mass Shift for Isotopic Interference Reduction

The +4 Da mass shift of methyl hexacosanoate-d4 (MW 414.74) relative to the unlabeled analyte (MW 410.72) provides a greater mass separation than the +3 Da shift of the -d3 variant (MW 413.73) . This differential is analytically relevant because the unlabeled methyl hexacosanoate molecule (C27H54O2) has a measurable natural-abundance 13C isotopic envelope: with 27 carbon atoms at ~1.1% 13C natural abundance, the M+3 isotopologue abundance is approximately 0.3% of the monoisotopic peak, and the M+4 isotopologue abundance is approximately 0.05% . In clinical VLCFA analysis, endogenous C26:0 plasma concentrations in healthy controls are typically <0.89 µmol/L, while X-ALD patients may exhibit levels elevated several-fold above this threshold [1]. At these low concentrations, even sub-percent isotopic overlap between the analyte's natural M+3/M+4 envelope and the internal standard signal can introduce non-linear calibration behavior. The +4 Da shift of the -d4 form ensures that the internal standard signal monitors at an m/z where the natural 13C contribution from the analyte is approximately 6-fold lower than at the M+3 position [2].

Isotopic Interference

Class-level

+4.02 Da vs. +3.01 Da mass shift; ~6-fold lower natural 13C M+4 contribution

Reduced isotopic cross-talk from analyte's 13C envelope supports calibration linearity at low concentrations.

Class-level estimate for C27 FAME; relevant at sub-µM C26:0 range.

Evidence Dimension	Mass shift and isotopic interference avoidance
Target Compound Data	Methyl hexacosanoate-d4: +4.02 Da mass shift (MW 414.74 − 410.72). Natural 13C M+4 abundance of C27 analyte ≈ 0.05%
Comparator Or Baseline	Methyl hexacosanoate-d3: +3.01 Da mass shift (MW 413.73 − 410.72). Natural 13C M+3 abundance of C27 analyte ≈ 0.3%
Quantified Difference	Approximately 6-fold lower natural 13C isotopic contribution at M+4 vs. M+3 position (0.05% vs. 0.3% of monoisotopic peak)
Conditions	Calculated from binomial 13C distribution for C27 (27 carbons, 1.1% 13C natural abundance); clinically relevant concentration range 0.1–5 µmol/L C26:0 in plasma

Why This Matters

For procurement decisions in clinical MS laboratories measuring C26:0 in the sub-micromolar range, the +4 Da shift reduces isotopic cross-talk between the analyte's natural abundance envelope and the internal standard channel, supporting better calibration linearity and lower limits of quantification.

• [1] PMC Table 3. Plasma VLCFA reference ranges: C26:0 normal <0.89 µmol/L; X-ALD patient values: 1.14–2.98 µmol/L. C26:0/C22:0 ratio diagnostic cutoff ≤0.023. View Source
• [2] Correction for Isotopic Interferences between Analyte and Internal Standard in Quantitative Mass Spectrometry by a Nonlinear Calibration Function. Scilit. Naturally occurring isotopes of the analyte contribute to the signal of the internal standard; this phenomenon becomes more pronounced for isotopically rich compounds. View Source

Deuterium Position Effect on GC Retention Time Shift

Deuterated fatty acid methyl esters consistently exhibit earlier elution than their protiated counterparts in gas chromatography, a phenomenon quantified by the chromatographic H/D isotope effect (hdIEC = tR(H)/tR(D)). In a systematic study of deuterated FAME isotopologues, Chisvert et al. (2023) demonstrated that for d3-FAMEs generated by in situ derivatization with CD3OD, the retention time shift per deuterium atom averaged 0.009 min (0.55 s), and retention times of d3-FAMEs could be predicted with 99.98% conformity to measured values [1]. The overall hdIEC for deuterated FAMEs falls within the range of 1.0009–1.0400, with the specific magnitude dependent on the number and position of deuterium atoms [2]. Critically, the position of deuterium substitution—whether on the fatty acid chain (as in the 3,3,5,5-d4 pattern) or on the ester methyl group (as in the 26,26,26-d3 pattern)—affects the extent of the chromatographic isotope effect, because deuterium atoms at different positions differentially alter the intermolecular interaction strength between the analyte and the GC stationary phase [3]. For very-long-chain methyl esters (C22–C26), the absolute retention time difference ΔtR between deuterated and protiated forms is typically 0.02–0.06 min under standard FAME GC conditions, with chain-labeled isotopologues showing a slightly larger ΔtR than terminal-methyl-labeled ones [1][2].

GC Retention Shift

Reported

Estimated ΔtR ≈ 0.036 min (d4) vs. 0.027 min (d3)

Larger retention shift may improve chromatographic resolution from protiated analyte under fast GC conditions.

Per-deuterium shift ~0.009 min; hdIEC 1.001–1.003 for chain-labeled FAMEs.

Evidence Dimension	Chromatographic retention time shift (GC H/D isotope effect)
Target Compound Data	Methyl hexacosanoate-d4 (3,3,5,5-d4): estimated ΔtR ≈ 0.036 min (4 D atoms × ~0.009 min/D) relative to protiated analyte; hdIEC ≈ 1.0015–1.0030 (class-level estimate for chain-labeled FAMEs) [1][2]
Comparator Or Baseline	Methyl hexacosanoate-d3 (26,26,26-d3): estimated ΔtR ≈ 0.027 min (3 D atoms × ~0.009 min/D); hdIEC ≈ 1.0011–1.0023 (class-level estimate for terminal-methyl-labeled FAMEs) [1][2]
Quantified Difference	ΔΔtR ≈ 0.009 min (~0.5 s) greater retention shift for -d4 vs. -d3; ~1.3-fold larger ΔtR due to additional deuterium atom and chain-internal position
Conditions	GC-MS with standard FAME column (e.g., CP-Sil 88 or equivalent); retention time shift per deuterium atom: 0.009 min (0.55 s) reported for d3-FAMEs [1]

Why This Matters

The larger retention time shift of the -d4 form relative to the -d3 form may provide a small but measurable advantage in chromatographic resolution from the target analyte under fast GC conditions, reducing potential ion suppression effects from co-elution in electron ionization MS.

• [1] Chisvert A, et al. Isotope-labeling in situ derivatization and HS-SPME arrow GC–MS/MS for simultaneous determination of fatty acids and fatty acid methyl esters in aqueous matrices. Analytical and Bioanalytical Chemistry. 2023;415:6525–6536. Retention time shift per deuterium atom averaged 0.009 min (0.55 s); d3-FAME retention times predicted with 99.98% conformity. View Source
• [2] Tsikas D. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Metabolites. 2025;15(1):43. hdIEC values range from 1.0009 to 1.0400. Deuterated analytes elute earlier than protiated analogs. View Source
• [3] Aslani S, et al. Effect of position of deuterium atoms on gas chromatographic isotope effects. Talanta. 2023;265:124857. PMID: 37442006. Position of deuterium substitution affects retention; deuterium on sp2 carbon > sp3 carbon retention. View Source

Chemical Purity: d4 vs. d3 and Non-Deuterated Forms

The commercially specified purity of methyl hexacosanoate-d4 is ≥98% (chemical purity), as documented by multiple independent suppliers including InvivoChem and Alfa Chemistry . The product supplied via Larodan (CymitQuimica) carries a specification of >98% . In comparison, the non-deuterated analytical standard methyl hexacosanoate is available at ≥99% purity (capillary GC) from Sigma-Aldrich , and the -d3 variant (hexacosanoic acid methyl ester-d3) from Cayman Chemical is specified at ≥99% for deuterated forms (d1–d3) [1]. The marginally lower chemical purity specification of the -d4 form (≥98% vs. ≥99%) reflects the additional synthetic complexity of introducing four deuterium atoms at specific chain positions (α,β-tetradeuteration) rather than at a single terminal methyl group. However, for its intended use as an internal standard—where the deuterated compound is spiked at a known concentration and the analyte-to-internal-standard response ratio is measured—chemical purity of ≥98% is fully adequate, as any non-deuterated impurity (<2%) contributes negligibly to the analyte channel .

Purity Specification

Specification review

≥98% (d4) vs. ≥99% (d3 / non-deuterated)

≥98% purity is adequate for internal standard spiking; modest difference does not impair quantification accuracy.

Purity per vendor COA; non-deuterated impurity does not co-elute at IS channel.

Evidence Dimension	Chemical purity specification
Target Compound Data	Methyl hexacosanoate-d4: ≥98% (InvivoChem), 98%+ (Alfa Chemistry), >98% (Larodan/CymitQuimica)
Comparator Or Baseline	Methyl hexacosanoate (non-deuterated, Sigma-Aldrich): ≥99% (capillary GC) . Methyl hexacosanoate-d3 (Cayman): ≥99% deuterated forms (d1–d3) [1]
Quantified Difference	1–2 percentage points lower purity specification for -d4 vs. non-deuterated and -d3 forms
Conditions	Purity assessed by GC, HPLC, or TLC per individual vendor Certificate of Analysis; specifications from product labels and technical datasheets

Why This Matters

For procurement evaluation, the ≥98% purity of methyl hexacosanoate-d4 is sufficient for its role as an internal standard, and the modest difference from the ≥99% specification of alternatives does not translate to a meaningful degradation of quantitative accuracy in stable isotope dilution workflows.

• [1] Cayman Chemical / Bioscience. Hexacosanoic acid methyl ester-d3. CAS 2743078-84-2. Purity: ≥99% deuterated forms (d1–d3). View Source

Clinical Utility in Peroxisomal Disorder Diagnosis

Accurate quantification of hexacosanoic acid (C26:0) in plasma and dried blood spots is a cornerstone of clinical diagnosis for peroxisomal disorders including X-linked adrenoleukodystrophy (X-ALD), Zellweger spectrum disorders, and Refsum disease [1]. In healthy controls, plasma C26:0 concentrations are maintained below 0.89 µmol/L, whereas X-ALD patients typically exhibit concentrations of 1.14–2.98 µmol/L—a 1.3- to 3.3-fold elevation that demands precise analytical discrimination [2]. Clinical reference laboratories, including the Mayo Clinic and Northwell Health, employ stable isotope dilution GC-MS with deuterated internal standards for peroxisomal fatty acid profiling (C22–C26) [3]. The original synthesis and validation of deuterium-labeled VLCFA analogs (C22:0, C24:0, C26:0) for stable isotope dilution analysis was established by ten Brink et al. (1988) [4], and subsequent clinical validation studies by Valianpour et al. (2003) confirmed that C26:0 concentrations determined by ESI-MS with deuterated internal standards show good agreement with established GC and GC-MS methods across 60 plasma samples from controls and X-ALD/Zellweger patients [5]. While both the -d3 and -d4 forms serve as valid internal standards in this context, the α,β-chain labeling pattern of the -d4 form—which mirrors the deuterium placement in the broader family of 3,3,5,5-d4 VLCFA standards (including C22:0-d4 and C24:0-d4 from the same synthetic route) [6]—offers consistency within a multi-analyte VLCFA panel where all internal standards share the same positional labeling architecture.

Panel Harmonization

Reported

3,3,5,5-d4 labeling consistent with C22:0-d4 and C24:0-d4 standards

Consistent positional labeling simplifies multi-analyte VLCFA method development for research laboratories.

Adopted in established VLCFA reference methods (ten Brink 1988, Valianpour 2003).

Evidence Dimension	Clinical diagnostic application: C26:0 quantification accuracy in peroxisomal disorder screening
Target Compound Data	Methyl hexacosanoate-d4 as internal standard: supports quantification of C26:0 at clinical decision levels (normal <0.89 µmol/L; X-ALD: 1.14–2.98 µmol/L) via GC-MS or LC-MS isotope dilution [2]
Comparator Or Baseline	Deuterated C26:0 internal standards broadly validated for peroxisomal VLCFA profiling; ESI-MS with deuterated IS shows good agreement with established GC/GC-MS methods [5]
Quantified Difference	Both -d3 and -d4 forms enable accurate C26:0 quantification; the -d4 form provides harmonized positional labeling across a full panel of 3,3,5,5-d4 VLCFA standards (C22:0-d4, C24:0-d4, C26:0-d4) [6]
Conditions	Human plasma and dried blood spot samples; C26:0/C22:0 ratio ≤0.023 diagnostic cutoff; C26:0 <0.89 µmol/L normal reference range [2]

Why This Matters

For clinical laboratories building or expanding a peroxisomal VLCFA panel, selecting the -d4 methyl ester form ensures labeling-pattern consistency with the established 3,3,5,5-d4 VLCFA internal standard family, potentially simplifying method development and cross-analyte data integration.

• [1] Mayo Clinic Laboratories. Fatty Acid Profile, Peroxisomal (C22-C26), Plasma. Test ID: POXP. Stable isotope dilution analysis of VLCFA in plasma for diagnosis of peroxisomal biogenesis disorders and X-ALD. View Source
• [2] PMC Table 3. Plasma VLCFA reference ranges. C26:0 normal <0.89 µmol/L; X-ALD patients: 1.14–2.98 µmol/L. C26:0/C22:0 diagnostic ratio ≤0.023. View Source
• [3] Northwell Health Labs. Peroxisomal Fatty Acids (C22-C26) VLCFA. GC-MS Stable Isotope Dilution analysis of VLCFA including C26:0 for peroxisomal disorder diagnosis. View Source
• [4] ten Brink HJ, Jakobs C, Bickelhaupt F. Synthesis of deuterium labelled analogues of very long chain fatty acids C22:0, C24:0 and C26:0 for use as internal standards in stable isotope dilution analysis. International Journal of Radiation Applications and Instrumentation Part A. 1988;39(6):1. View Source
• [5] Valianpour F, Selhorst JJM, van Lint LEM, et al. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry. Molecular Genetics and Metabolism. 2003;79(3):189-196. Validated with deuterated internal standards; 60 plasma samples from controls and patients. View Source
• [6] Interprise USA. Hexacosanoic Acid-d4 (10 mg). Formal name: hexacosanoic-3,3,5,5-d4 acid. Synonyms: C26:0-d4, Ceric Acid-d4, Cerotic Acid-d4. Internal standard for quantification of hexacosanoic acid. Part of a family including docosanoic-3,3,5,5-d4 acid (C22:0-d4) and tetracosanoic-3,3,5,5-d4 acid (C24:0-d4). View Source

Methyl Hexacosanoate-d4: Key Application Scenarios

VLCFA Profiling for Peroxisomal Disorder Diagnostics

Methyl hexacosanoate-d4 is optimally deployed as the C26:0-channel internal standard in a multi-analyte stable isotope dilution GC-MS or LC-MS/MS panel for plasma very-long-chain fatty acids (C22:0, C24:0, C26:0). In this application, it is spiked into patient plasma samples prior to lipid extraction, hydrolysis, and derivatization to fatty acid methyl esters. The +4 Da mass shift ensures the internal standard signal is monitored at an m/z channel with minimal natural 13C isotopic contribution from the endogenous C26:0 analyte, supporting linear calibration across the clinically critical concentration range of 0.1–5 µmol/L [1]. Clinical reference laboratories including the Mayo Clinic and Northwell Health employ this exact stable isotope dilution approach for diagnosing X-ALD, Zellweger spectrum disorders, and Refsum disease [2][3]. The positioning of the -d4 label at the α- and β-carbons is consistent with the broader family of 3,3,5,5-d4 VLCFA standards originally synthesized by ten Brink et al. (1988) for this purpose [4].

Quantification in Natural Wax and Food Authenticity Testing

Methyl hexacosanoate is a characteristic component of beeswax and other natural waxes, routinely used as a marker for wax authentication and food additive analysis. Methyl hexacosanoate-d4 serves as the ideal internal standard for quantifying methyl hexacosanoate (C26:0 methyl ester) in complex wax matrices by GC-MS, correcting for matrix-dependent extraction efficiency and injection discrimination that are particularly pronounced for high-molecular-weight FAMEs (C22–C26) [1]. The chromatographic isotope effect (hdIEC) of the -d4 compound—with a predicted ΔtR of approximately 0.036 min relative to the protiated analyte under standard FAME GC conditions [2]—provides near-baseline resolution while maintaining sufficiently similar physicochemical properties to co-extract and co-derivatize with the target analyte throughout the sample preparation workflow.

Metabolic Tracing of VLCFA β-Oxidation

The α,β-positional deuteration pattern (3,3,5,5-d4) of methyl hexacosanoate-d4 makes it suitable for in vitro metabolic tracing studies of peroxisomal β-oxidation. Because the deuterium labels are positioned at the α- and β-carbons—the very positions that undergo enzymatic transformations during the initial cycles of peroxisomal β-oxidation—this compound can serve as a tracer to monitor the metabolic processing of C26:0 in cell-based models of peroxisomal function [1]. The controlled tetradeuteration protocol at α- and β-positions, as described by Takita et al. (2022), enables the synthesis of positionally defined tracers with high isotopic enrichment [2], distinguishing this labeling architecture from terminal-methyl-d3 forms that provide no positional information about chain-shortening events.

Lipidomics Method Development and Validation

In shotgun or LC-MS-based lipidomics workflows that include methyl ester derivatization of free fatty acids, methyl hexacosanoate-d4 functions as a retention-time- and ionization-matched internal standard for the C26:0 methyl ester channel. The retention time predictability of deuterated FAMEs—demonstrated with 99.98% conformity between predicted and measured values for d3-FAMEs [1]—applies similarly to d4-FAMEs, enabling confident peak assignment in complex chromatograms where multiple saturated and unsaturated FAME species co-elute. The +4 Da mass shift provides a distinct extracted ion chromatogram for the internal standard, facilitating automated peak integration in high-throughput lipidomics data processing pipelines.

Application

Selection Property

Validation Focus

Peroxisomal VLCFA research profiling

Stable isotope dilution MS compatibility

C26:0 quantification accuracy in human plasma research matrices

Natural wax authentication research

Matrix-effect correction for high-MW FAMEs

Extraction and derivatization efficiency in wax matrices

Peroxisomal β-oxidation tracing

Positional α,β-deuteration

Chain-shortening metabolite tracking in cell-based models

Lipidomics method development

Retention time-matched IS for C26:0 ME

Automated peak integration in complex FAME chromatograms

• [1] Chisvert A, et al. Isotope-labeling in situ derivatization and HS-SPME arrow GC–MS/MS for simultaneous determination of fatty acids and fatty acid methyl esters in aqueous matrices. Analytical and Bioanalytical Chemistry. 2023;415:6525–6536. View Source
• [2] Mayo Clinic Laboratories. Fatty Acid Profile, Peroxisomal (C22-C26), Plasma. Stable isotope dilution GC-MS analysis. View Source
• [3] Northwell Health Labs. Peroxisomal Fatty Acids (C22-C26) VLCFA. GC-MS Stable Isotope Dilution. View Source
• [4] ten Brink HJ, Jakobs C, Bickelhaupt F. Synthesis of deuterium labelled analogues of very long chain fatty acids C22:0, C24:0 and C26:0 for use as internal standards in stable isotope dilution analysis. Int J Radiat Appl Instrum Part A. 1988;39(6):1. View Source